Cas no 1805661-85-1 (Methyl 5-cyano-3-ethyl-2-nitrophenylacetate)

• Product Name: Methyl 5-cyano-3-ethyl-2-nitrophenylacetate
• CAS No: 1805661-85-1
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 5009908
• Update Time: 2025-05-19

Methyl 5-cyano-3-ethyl-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-ethyl-2-nitrophenylacetate

• Inchi： 1S/C12H12N2O4/c1-3-9-4-8(7-13)5-10(6-11(15)18-2)12(9)14(16)17/h4-5H,3,6H2,1-2H3
• InChI Key： PXWUFLRKPPSNDA-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC(C#N)=CC(CC)=C1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9

Additional information on Methyl 5-cyano-3-ethyl-2-nitrophenylacetate

Methyl 5-cyano-3-ethyl-2-nitrophenylacetate (CAS No. 1805661-85-1): A Comprehensive Overview

Methyl 5-cyano-3-ethyl-2-nitrophenylacetate (CAS No. 1805661-85-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and fine chemical synthesis. This ester derivative, characterized by its nitro, cyano, and ethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in modern synthetic chemistry. Its molecular structure, combining aromatic and aliphatic components, allows for versatile applications in drug discovery and material science.

The compound's systematic name, Methyl 5-cyano-3-ethyl-2-nitrophenylacetate, reflects its intricate architecture. The presence of a cyano group (-CN) at the 5-position and a nitro group (-NO2) at the 2-position on the phenyl ring, along with an ethyl substituent at the 3-position, contributes to its reactivity and potential utility in multi-step synthetic pathways. Researchers often explore such nitrophenylacetate derivatives for their role in constructing complex molecules, particularly in the development of bioactive compounds.

In recent years, the demand for high-purity chemical intermediates like Methyl 5-cyano-3-ethyl-2-nitrophenylacetate has surged, driven by advancements in precision medicine and green chemistry. This compound aligns with the growing trend of sustainable synthesis, as its functional groups enable efficient transformations with minimal waste. For instance, the cyano group can serve as a precursor to carboxylic acids or amides, while the nitro group is often reduced to amines, a common motif in pharmaceuticals.

From an industrial perspective, CAS No. 1805661-85-1 is frequently discussed in the context of scalable synthetic routes and process optimization. Chemists are increasingly interested in catalytic methods to produce such intermediates, reducing reliance on hazardous reagents. Questions like "How to synthesize Methyl 5-cyano-3-ethyl-2-nitrophenylacetate efficiently?" or "What are the applications of nitrophenylacetate derivatives in drug discovery?" are commonly searched, reflecting the compound's relevance in both academic and industrial settings.

The compound's stability under various conditions also makes it a candidate for advanced material research. For example, its aromatic core and electron-withdrawing groups (nitro and cyano) could be leveraged in the design of organic semiconductors or photoactive materials. These applications tie into broader discussions about renewable energy technologies and smart materials, which are highly topical in scientific communities.

Quality control and analytical characterization of Methyl 5-cyano-3-ethyl-2-nitrophenylacetate are critical for its reliable use. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its purity and structure. Researchers often seek information on "CAS 1805661-85-1 spectral data" or "safety handling guidelines for cyano-nitrophenyl compounds," underscoring the need for accessible, accurate technical data.

In summary, Methyl 5-cyano-3-ethyl-2-nitrophenylacetate (CAS No. 1805661-85-1) represents a compelling case study in the intersection of organic synthesis, applied chemistry, and innovation-driven research. Its multifaceted utility—from pharmaceuticals to materials science—positions it as a compound of enduring interest, particularly as industries prioritize efficiency, sustainability, and molecular diversity.